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Compound of Interest

Compound Name:
N-(3,5-dimethylphenyl)azepane-1-

sulfonamide

CAS No.: 890593-78-9

Cat. No.: B497090

Get Quote

Executive Summary
This guide provides a technical analysis of the mass spectrometry (MS) fragmentation patterns

of azepane sulfamides, a structural class increasingly relevant in medicinal chemistry for CNS-

active agents and enzyme inhibitors. Unlike standard aryl sulfonamides, azepane sulfamides

combine a flexible 7-membered saturated nitrogen heterocycle (azepane) with a sulfamide

linker (

).

This document details the specific Electrospray Ionization (ESI) fragmentation pathways that

distinguish this scaffold from its 5- and 6-membered analogs (pyrrolidine and piperidine) and

classical sulfonamides. It is designed to assist analytical scientists in structural elucidation and

metabolite identification.
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To interpret the fragmentation, one must first understand the electronic environment of the

azepane sulfamide scaffold compared to its alternatives.

Feature Azepane Sulfamide Aryl Sulfonamide Piperidine Sulfamide

Core Structure

7-membered

saturated ring linked

to

Aromatic ring linked to

6-membered

saturated ring linked

to

Nitrogen Basicity

Moderate (influenced

by

electron withdrawal)

Low (delocalized into

aromatic ring)
Moderate

Ring Strain
Higher conformational

flexibility (floppy)
Rigid (Planar)

Stable Chair

Conformation

Key Fragmentation
Ring contraction,

extrusion

S-N cleavage,

rearrangement

Ring opening,

-cleavage

Scientific Insight: The azepane ring's flexibility allows for unique "back-biting" rearrangements

during gas-phase fragmentation that are sterically disfavored in rigid aryl sulfonamides or

stable piperidine rings.

Instrumentation & Methodology (Protocol)
To ensure reproducible fragmentation patterns, the following ESI-MS/MS conditions are

recommended. These parameters favor the generation of diagnostic ions described in Section

3.

Standardized ESI-QTOF/Orbitrap Protocol
Ionization Mode: Positive (+ESI).[1][2][3] The basic nitrogen of the azepane ring serves as

the primary protonation site

.

Solvent System: 50:50 Methanol/Water + 0.1% Formic Acid. (Promotes protonation).
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Collision Energy (CE): Stepped CE (15, 30, 45 eV).

Why? Low energy (15 eV) preserves the molecular ion and reveals the initial loss of

. High energy (45 eV) is required to shatter the stable azepane ring into diagnostic
hydrocarbon fragments.

Flow Rate: Direct infusion (5 µL/min) or UHPLC (0.3 mL/min).

Fragmentation Mechanisms[2][4][5][6][7][8][9][10]
[11][12]
The fragmentation of azepane sulfamides follows three distinct pathways. Understanding the

causality of these pathways allows for the differentiation of isomers.

Pathway A: The Sulfonyl "Zip" (S-N Cleavage)
This is the primary dissociation event. The bond between the sulfonyl sulfur and the azepane

nitrogen is cleaved.

Mechanism: Inductive cleavage driven by the stability of the sulfonyl cation or the protonated

amine.

Diagnostic Ion:

100 (Protonated Azepane,

).

Note: In aryl sulfonamides, the charge often stays on the sulfonyl group (

). In azepane sulfamides, the high proton affinity of the aliphatic amine often retains the
charge on the ring fragment.

Pathway B: Extrusion & Rearrangement
A hallmark of sulfonyl chemistry, but with a twist for sulfamides.

Mechanism: The molecule rearranges to eject neutral
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(64 Da). This involves a migration of the azepane nitrogen to the R-group.

Observation: A neutral loss of 64 Da from the precursor

.

Causality: This pathway is competitively favored when the "R" group is electron-rich (e.g., an

electron-donating aryl group), stabilizing the transition state.

Pathway C: Azepane Ring Contraction (The Fingerprint)
Once the azepane moiety is isolated (or while attached), the 7-membered ring undergoes

specific degradation.

Step 1: Loss of ethylene (

, 28 Da) or propylene (

, 42 Da) via retro-ene-like reactions.

Result: The 7-membered ring contracts to a 5-membered (pyrrolidinium-like) or 4-membered

species.

Diagnostic Ions:

72: Pyrrolidinium ion (from loss of

from azepane).

58: Iminium ion (further degradation).

Visualization of Fragmentation Pathways[4][10][11]
[12]
The following diagram illustrates the competitive fragmentation pathways for a generic

Azepane Sulfamide.
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Caption: Competitive ESI-MS/MS fragmentation pathways for Azepane Sulfamides showing S-

N cleavage (primary) and ring contraction (secondary).

Comparative Analysis: Diagnostic Ions
Use this table to distinguish Azepane derivatives from other cyclic sulfamides.
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Fragment Type
Azepane (7-

Ring)

Piperidine (6-

Ring)

Pyrrolidine (5-

Ring)
Interpretation

Intact Ring

Cation 100 86 72
Primary indicator

of ring size.

Ring Contraction 72 (Loss of 28) 58 (Loss of 28) 44 (Loss of 28)

All lose

, but the resulting

mass differs.

Alkene Loss
-42 Da (

)

-28 Da (

)

-28 Da (

)

Azepane

uniquely loses

Propylene (

) more readily

due to ring size.

Loss [M+H-64] [M+H-64] [M+H-64]

Common to all;

confirms

sulfamide class

but not ring size.

Case Study: Distinguishing Isomers
Scenario: You have a peak at

100 in your MS2 spectrum.

If Azepane: You will see a daughter ion at

72 (100 - 28).

If N-Methyl Piperidine (Isobaric): You will see a daughter ion at

85 (Loss of methyl) or

58, but the specific transition

is less favorable than in the azepane contraction.
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[https://www.benchchem.com/product/b497090/docs#publish-comparison-guide-mass-
spectrometry-fragmentation-of-azepane-sulfamides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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